Cas no 876372-52-0 (6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 876372-52-0
• MF: C₁₂H₆BrF₂N₃
• MW: 310.09694814682
• CID: 3167203
• PubChem ID: 11594742
• Update Time: 2025-05-24

6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine
• 876372-52-0
• SCHEMBL4214798
• NAA16179

• Inchi： 1S/C12H6BrF2N3/c13-7-4-5-10-16-17-12(18(10)6-7)11-8(14)2-1-3-9(11)15/h1-6H
• InChI Key： PJICIAZQOWRICY-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=C(F)C=CC=C3F)N1C=C(Br)C=C2

Computed Properties

• Exact Mass: 308.97132Da
• Monoisotopic Mass: 308.97132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 876372-52-0)

6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 876372-52-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the [1,2,4]triazolo[4,3-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry. The presence of bromine and fluorine substituents enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery and development.

In recent years, researchers have focused on the synthesis and optimization of triazolo[4,3-a]pyridine derivatives, driven by their promising pharmacological properties. The 6-Bromo-3-(2,6-difluorophenyl) variant, in particular, has been studied for its potential as a kinase inhibitor or modulator of enzymatic activity. Its structural motif is frequently explored in the context of targeting cancer, inflammatory diseases, and central nervous system (CNS) disorders, aligning with current trends in precision medicine and targeted therapy.

The compound's CAS No. 876372-52-0 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate documentation in chemical databases and supply chains. Its molecular formula, C₁₂H₆BrF₂N₃, reflects a balanced combination of halogens and nitrogen atoms, contributing to its stability and solubility profile. These characteristics are essential for formulation scientists working on drug delivery systems or bioavailability enhancement strategies.

From a synthetic chemistry perspective, 6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine is often prepared via multi-step reactions involving cyclization and halogenation. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, addressing the growing demand for sustainable and efficient synthetic methods. These innovations resonate with the broader push toward green chemistry and reduced environmental impact in industrial processes.

In the context of AI-driven drug discovery, this compound has been featured in computational studies leveraging machine learning models to predict its binding modes and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Such applications highlight its relevance in modern high-throughput screening platforms, where researchers prioritize compounds with favorable pharmacokinetic profiles. This aligns with frequently searched topics like "AI in pharmaceuticals" and "computational chemistry tools," reflecting the intersection of technology and traditional research methodologies.

Furthermore, the 2,6-difluorophenyl moiety in this compound is noteworthy for its ability to influence lipophilicity and metabolic stability—key factors in optimizing drug candidates. This structural feature is often discussed in forums and publications focusing on medicinal chemistry optimization, a hot topic among chemists and pharmacologists seeking to improve drug-likeness and reduce off-target effects.

As the scientific community continues to explore 6-Bromo-3-(2,6-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine, its potential extends beyond therapeutics. For instance, its fluorescence properties have sparked interest in material science applications, such as organic light-emitting diodes (OLEDs) or sensors. This versatility underscores the compound's value across interdisciplinary fields, a trend increasingly emphasized in collaborative research initiatives.

In summary, CAS No. 876372-52-0 represents a compelling case study in the evolution of heterocyclic chemistry. Its multifaceted applications—from drug development to advanced materials—reflect the dynamic nature of modern scientific inquiry. By integrating traditional synthetic approaches with cutting-edge technologies like AI and computational modeling, researchers can unlock new possibilities for this and related compounds, driving innovation in science and industry.